Cas no 1007468-17-8 (3-(Difluoromethyl)-1H-pyrazole)

• Product Name: 3-(Difluoromethyl)-1H-pyrazole
• CAS No: 1007468-17-8
• MF: C₄H₄F₂N₂
• MW: 118.084767341614
• MDL: MFCD08701187
• CID: 2101743
• PubChem ID: 23006208
• Update Time: 2025-04-21

3-(Difluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-1H-pyrazole
• 3-difluoromethyl-NH-pyrazole
• IUUPOGSCBGSRNF-UHFFFAOYSA-N
• SY277661
• CS-0058335
• PS-19928
• AKOS003673751
• SB85781
• DB-182834
• EN300-42553
• AT15834
• 1007468-17-8
• 5-(difluoromethyl)-1H-pyrazole
• MFCD08701187
• difluoromethylpyrazole
• STL583991
• SCHEMBL924326
• 832-017-1

• MDL： MFCD08701187
• Inchi： 1S/C4H4F2N2/c5-4(6)3-1-2-7-8-3/h1-2,4H,(H,7,8)
• InChI Key： IUUPOGSCBGSRNF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NN1)F

Computed Properties

• Exact Mass: 118.03425446g/mol
• Monoisotopic Mass: 118.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 28.7Ų